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For Researchers, Scientists, and Drug Development Professionals

Dicarboxylic acids are fundamental building blocks in the synthesis of a wide array of polymers,

most notably polyesters and polyamides. The structural diversity of these difunctional

monomers—ranging from linear aliphatic to rigid aromatic structures—provides a powerful tool

for tuning the physicochemical properties of the resulting polymers. This guide offers a

comparative analysis of various dicarboxylic acids as polymer precursors, supported by

experimental data, to aid in the rational design of polymers for diverse applications, including

drug delivery and biomedical devices.

Performance Comparison of Dicarboxylic Acid-
Based Polymers
The choice of dicarboxylic acid significantly influences the thermal, mechanical, and

biodegradable properties of the resulting polymer. The following table summarizes key

quantitative data for polyesters synthesized from different dicarboxylic acids, typically with 1,4-

butanediol as the diol component.
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Dicarbox
ylic Acid

Polymer
Name
Abbreviat
ion

Melting
Temperat
ure (Tm)
(°C)

Glass
Transitio
n
Temperat
ure (Tg)
(°C)

Tensile
Strength
(MPa)

Young's
Modulus
(MPa)

Elongatio
n at
Break (%)

Aliphatic

Succinic

Acid (C4)

Poly(butyle

ne

succinate)

(PBS)

~115[1] ~-32[2] 30-35[1] 300-500[1] >300[1]

Adipic Acid

(C6)

Poly(butyle

ne adipate)

(PBA)

~55-60 ~-60 15-25 100-200 >400

Sebacic

Acid (C10)

Poly(butyle

ne

sebacate)

(PBSe)

~65-70 ~-55 20-30 200-300 >350

Aromatic

Terephthali

c Acid

Poly(butyle

ne

terephthala

te) (PBT)

~225 ~40-60 50-60 2300-2700 50-300

Isophthalic

Acid

Poly(butyle

ne

isophthalat

e) (PBI)

Amorphous ~60-65 45-55 1800-2200 100-200

2,5-

Furandicar

boxylic

Acid

(FDCA)

Poly(butyle

ne

furanoate)

(PBF)

~170 ~35-45 50-70 2000-3000 10-150
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Aliphatic-

Aromatic

Copolymer

s

Adipic Acid

&

Terephthali

c Acid

Poly(butyle

ne adipate-

co-

terephthala

te) (PBAT)

~110-120 ~-30 20-30[3] 100-200[3] >500[3]

Experimental Protocols
Detailed methodologies for the characterization of polymers derived from dicarboxylic acids are

crucial for accurate and reproducible results. Below are protocols for key analytical techniques.

Differential Scanning Calorimetry (DSC)
Objective: To determine the thermal transitions of a polymer, such as the glass transition

temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

Methodology (based on ISO 11357 and ASTM D3418):[4][5][6][7]

Sample Preparation: Accurately weigh 5-10 mg of the polymer sample into an aluminum

DSC pan. Crimp the pan with a lid.[8]

Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.[5][8]

Purge the cell with an inert gas, such as nitrogen, at a constant flow rate.

Thermal Program:

Equilibrate the sample at a temperature well below the expected Tg.

Heat the sample at a controlled rate (e.g., 10°C/min or 20°C/min) to a temperature above

its melting point.[5]

Hold the sample at this temperature for a few minutes to erase its thermal history.
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Cool the sample at a controlled rate (e.g., 10°C/min) to below its Tg.

Heat the sample again at the same controlled rate as the first heating scan.

Data Analysis: The second heating scan is typically used for analysis. The Tg is determined

as the midpoint of the step-change in the heat flow curve. The Tm is identified as the peak

maximum of the melting endotherm.

Thermogravimetric Analysis (TGA)
Objective: To evaluate the thermal stability and decomposition profile of a polymer.

Methodology (based on ISO 11358 and ASTM E1131):[9][10][11]

Sample Preparation: Place 10-15 mg of the polymer sample into a tared TGA pan.[11]

Instrument Setup: Position the pan in the TGA furnace. Purge the furnace with a selected

atmosphere (e.g., nitrogen for inert decomposition or air for oxidative degradation) at a

controlled flow rate.[11]

Thermal Program: Heat the sample from ambient temperature to a high temperature (e.g.,

600-800°C) at a constant heating rate (e.g., 10°C/min or 20°C/min).

Data Analysis: Plot the sample weight as a function of temperature. The onset of weight loss

indicates the initial decomposition temperature. The temperatures at which specific

percentages of weight loss occur (e.g., 5% or 50%) are also used to characterize thermal

stability.

Gel Permeation Chromatography (GPC)
Objective: To determine the molecular weight and molecular weight distribution (polydispersity

index, PDI) of a polymer.

Methodology:[12][13][14]

Sample Preparation: Dissolve the polymer sample in a suitable solvent (e.g., tetrahydrofuran

(THF) or chloroform) to a known concentration (typically 1-2 mg/mL).[12] Filter the solution

through a microporous filter (e.g., 0.45 µm) to remove any particulate matter.[12]
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Instrument Setup: The GPC system consists of a solvent reservoir, a pump, an injector, a set

of columns packed with porous gel, and a detector (commonly a refractive index detector).

[15]

Calibration: Calibrate the GPC system by injecting a series of polymer standards of known

molecular weights (e.g., polystyrene standards) to create a calibration curve of log(molecular

weight) versus elution time.[12][13]

Sample Analysis: Inject the filtered polymer solution into the GPC system. The polymer

molecules are separated based on their size in solution, with larger molecules eluting first.

Data Analysis: The detector signal is used to determine the concentration of the polymer as it

elutes. The molecular weight distribution is then calculated by comparing the elution times of

the sample with the calibration curve. This allows for the determination of the number-

average molecular weight (Mn), weight-average molecular weight (Mw), and PDI (Mw/Mn).
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Caption: Classification of dicarboxylic acids into aliphatic and aromatic categories.
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Experimental Workflow for Polyester Synthesis and
Characterization
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Caption: General workflow for polyester synthesis and subsequent characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A Brief Review of Poly (Butylene Succinate) (PBS) and Its Main Copolymers: Synthesis,
Blends, Composites, Biodegradability, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b110500?utm_src=pdf-body-img
https://www.benchchem.com/product/b110500?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8963078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8963078/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. Properties of Biodegradable Films Based on Poly(butylene Succinate) (PBS) and
Poly(butylene Adipate-co-Terephthalate) (PBAT) Blends [mdpi.com]

4. smithers.com [smithers.com]

5. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]

6. dl.asminternational.org [dl.asminternational.org]

7. sanatara.com [sanatara.com]

8. How to Perform a Differential Scanning Calorimetry Analysis of a Polymer : 14 Steps -
Instructables [instructables.com]

9. matestlabs.com [matestlabs.com]

10. ISO 11358-1:2022 Plastics Thermogravimetry (TG) of polymers Part 1: General
principles [goldapp.com.cn]

11. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]

12. selectscience.net [selectscience.net]

13. lcms.cz [lcms.cz]

14. m.youtube.com [m.youtube.com]

15. matestlabs.com [matestlabs.com]

To cite this document: BenchChem. [A Comparative Study of Dicarboxylic Acids as Polymer
Building Blocks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110500#comparative-study-of-dicarboxylic-acids-as-
polymer-building-blocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/publication/230080364_Synthesis_and_Biodegradation_of_Aliphatic_Polyesters_from_Dicarboxylic_Acids_and_Diols
https://www.mdpi.com/2073-4360/12/10/2317
https://www.mdpi.com/2073-4360/12/10/2317
https://www.smithers.com/industries/materials/polymer/physical-testing/material-properties-testing/differential-scanning-calorimetry-dsc
https://www.intertek.com/polymers-plastics/testlopedia/differential-scanning-calorimeter/
https://dl.asminternational.org/handbooks/book/100/chapter/2120769/Differential-Scanning-Calorimetry-1
https://sanatara.com/uploads/ae9f009bb0e24103a63dbfe9116186b2.pdf
https://www.instructables.com/How-to-Perform-a-Differential-Scanning-Calorimetry/
https://www.instructables.com/How-to-Perform-a-Differential-Scanning-Calorimetry/
https://matestlabs.com/test-standards/iso-11358/
https://www.goldapp.com.cn/techs?article_id=131
https://www.goldapp.com.cn/techs?article_id=131
https://www.intertek.com/polymers-plastics/testlopedia/tga-astm-e1131/
https://www.selectscience.net/article/polymer-analysis-part-1-gel-permeation-chromatography
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/5990_6882_EN_gpc_Wall_Chart_Nov10_14_LO_c007eea2c5.pdf
https://m.youtube.com/watch?v=eExJhNe-LoE
https://matestlabs.com/resources/metrology/gel-permeation-chromatography-gpc/
https://www.benchchem.com/product/b110500#comparative-study-of-dicarboxylic-acids-as-polymer-building-blocks
https://www.benchchem.com/product/b110500#comparative-study-of-dicarboxylic-acids-as-polymer-building-blocks
https://www.benchchem.com/product/b110500#comparative-study-of-dicarboxylic-acids-as-polymer-building-blocks
https://www.benchchem.com/product/b110500#comparative-study-of-dicarboxylic-acids-as-polymer-building-blocks
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b110500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

